Cas no 147611-02-7 (Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate)

• Product Name: Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate
• CAS No: 147611-02-7
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• MDL: MFCD15071709
• CID: 839248
• PubChem ID: 45480271
• Update Time: 2025-06-28

Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate
• 2-Amino-7-cbz-7-azaspiro[3.5]nonane
• 7-Azaspiro[3.5]nonane-7-carboxylic acid, 2-amino-, phenylmethyl ester
• 2-Amino-7-azaspiro[3.5]nonane-7-carboxylic acid phenylmethyl ester
• 7-Benzyloxycarbonyl-2-amino-7-azaspiro[3.5]nonane
• Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate - B7216
• 7342AA
• FCH2818603
• PB19438
• OR312317
• EN000686
• AM803233
• 7-N-Cbz-2-amino-7-azaspiro[3.5]nonane
• AX8163188
• AB0083424
• CS-0049862
• MFCD15071709
• AKOS016001366
• XFA61102
• benzyl2-amino-7-azaspiro[3.5]nonane-7-carboxylate
• 147611-02-7
• SY098558
• EN300-7409235
• DB-063719
• SCHEMBL8323435
• 7-Cbz-7-azaspiro[3.5]nonan-2-amine
• DTXSID90670271
• AS-42543
• 2-AMino-7-Cbz-7-azaspiro[...

• MDL： MFCD15071709
• Inchi： 1S/C16H22N2O2/c17-14-10-16(11-14)6-8-18(9-7-16)15(19)20-12-13-4-2-1-3-5-13/h1-5,14H,6-12,17H2
• InChI Key： MRPJBKSNZXBKSF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2(CC1)CC(C2)N)=O

Computed Properties

• Exact Mass: 274.16826
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.8

Experimental Properties

• Density: 1.18
• Boiling Point: 420 ºC
• Flash Point: 208 ºC
• PSA: 55.56

Additional information on Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate

Introduction to Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate (CAS No. 147611-02-7)

Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate, a compound with the chemical formula C₁₇H₂₂N₂O₂, is a heterocyclic derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of spirocyclic amines, which are known for their unique structural properties and potential biological activities. The presence of both benzyl and carboxylate functional groups in its molecular structure contributes to its versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The CAS number 147611-02-7 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and patents. Its molecular structure features a spiro[3.5]nonane core, which is a bicyclic system consisting of a nine-membered ring fused to a five-membered ring. This spirocyclic arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The 2-amino group and the 7-carboxylate moiety further enhance its potential as a pharmacophore, allowing for interactions with biological targets such as enzymes and receptors.

Recent advancements in drug discovery have highlighted the importance of spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. In particular, derivatives of azaspirokanes have shown promise in treating various diseases, including neurological disorders and cancer. The work of researchers at leading pharmaceutical companies has demonstrated that modifications to the core spirocyclic structure can lead to compounds with enhanced potency and selectivity.

The synthesis of Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors such as cyclohexanone and cyclopentanone. The introduction of the azaspiro moiety requires careful control of reaction conditions to ensure high yield and purity. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group chemistry are often employed in its synthesis. The final product is characterized using spectroscopic methods like NMR (Nuclear Magnetic Resonance) and mass spectrometry to confirm its structural integrity.

In terms of biological activity, Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and pain pathways. For instance, derivatives of this compound have shown promise in preclinical models as modulators of cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its structural framework may be conducive to interactions with other therapeutic targets, such as kinases and ion channels.

The development of novel drug candidates often relies on high-throughput screening (HTS) techniques to identify compounds with desirable biological activity. Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate has been utilized in HTS campaigns by academic institutions and pharmaceutical companies to screen against large libraries of biological targets. These screens have identified several promising derivatives that are being further optimized for clinical development. The compound's unique structural features make it an attractive candidate for structure-based drug design (SBDD), where computational methods are used to model interactions between the molecule and its biological target.

The role of computational chemistry in the design and optimization of spirocyclic compounds cannot be overstated. Advanced computational techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations have been employed to understand the conformational dynamics and binding modes of Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate with potential target proteins. These studies provide valuable insights into how modifications to the molecule can improve its pharmacological properties, including solubility, bioavailability, and metabolic stability.

One notable area of research involves the exploration of prodrug strategies based on spirocyclic scaffolds. By designing prodrugs that release active metabolites derived from Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate, researchers aim to enhance drug delivery systems for improved therapeutic outcomes. Such strategies have been successful in other therapeutic areas, including antiviral and anticancer treatments, where prodrug formulations have demonstrated increased efficacy and reduced side effects.

The environmental impact of pharmaceutical synthesis also plays a crucial role in modern drug development practices. Efforts are underway to develop greener synthetic routes for compounds like Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic methods, aligning with broader sustainability goals in the pharmaceutical industry.

In conclusion, Benzyl 2-amino-7-azaspiro[3.5]nonane-7-carboxylate represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological applications. Its spirocyclic core provides a versatile platform for drug design, while its functional groups offer opportunities for interaction with diverse biological targets. Ongoing research continues to uncover new ways to leverage this compound's potential, from improving synthetic methodologies to developing novel therapeutic agents that address unmet medical needs.